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Compound of Interest

Compound Name: 4-Hydroxy-1-naphthaldehyde

Cat. No.: B1296455 Get Quote

Essential Safety and Handling Guide for 4-Hydroxy-
1-naphthaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Hydroxy-1-naphthaldehyde
(CAS No: 7770-45-8). Adherence to these protocols is essential to minimize exposure and

ensure a safe laboratory environment.

Hazard Identification
4-Hydroxy-1-naphthaldehyde is classified as a hazardous substance. The primary hazards

are skin, eye, and respiratory irritation.[1] The signal word for this chemical is "Warning".[1]

GHS Hazard Classification Hazard Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation[1]

Personal Protective Equipment (PPE) Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1296455?utm_src=pdf-interest
https://www.benchchem.com/product/b1296455?utm_src=pdf-body
https://www.benchchem.com/product/b1296455?utm_src=pdf-body
https://www.benchchem.com/product/b1296455?utm_src=pdf-body
https://www.benchchem.com/product/b1296455?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-1-naphthaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-1-naphthaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-1-naphthaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-1-naphthaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-1-naphthaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper personal protective equipment is critical to ensure safety when handling 4-Hydroxy-1-
naphthaldehyde. The following table summarizes the recommended PPE.

Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side-

shields or Goggles

Must conform to EN166 (EU)

or be NIOSH (US) approved.

[2][3]

Skin Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Gloves must

be inspected for integrity

before each use.[3]

Protective clothing

A lab coat, chemical-resistant

apron, or coveralls should be

worn to prevent skin contact.

[3][4]

Respiratory
N95 (or equivalent) particulate

respirator

Required when handling small

quantities in well-ventilated

areas or if dusts are

generated.[3] For large-scale

use or emergencies, a self-

contained breathing apparatus

(SCBA) may be required.[2][3]

[5]

Chemical and Physical Properties
Property Value

Molecular Formula C₁₁H₈O₂[1][6][7]

Molecular Weight 172.18 g/mol [1][6][8]

Appearance Yellow, powder solid[2]

Melting Point 179-182 °C[8]

CAS Number 7770-45-8[1][8]
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Operational and Disposal Plans
A strict operational plan is necessary to minimize exposure and ensure safe handling from

receipt to disposal.

Step-by-Step Handling Protocol
Engineering Controls: Always handle 4-Hydroxy-1-naphthaldehyde in a well-ventilated

area, preferably within a certified chemical fume hood.[3] Ensure that eyewash stations and

safety showers are readily accessible and have been recently tested.[3]

Don PPE: Before handling the chemical, put on all required PPE as outlined in the table

above.

Weighing and Dispensing: To prevent the generation of dust, handle the solid compound

carefully. Use a spatula for transfers.

During Use: Keep the container tightly closed when not in use.[2][5] Avoid breathing dust,

fumes, or gas.[2]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[5] Clean the work area and deaminate any equipment used. Dispose of contaminated

gloves and other disposable PPE as hazardous waste.[3]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation persists, get medical

advice/attention.[5][9]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. If eye irritation persists, get

medical advice/attention.[5][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician if you feel unwell.[5][9]

Storage and Disposal Plan
Storage:

Store the chemical in a cool, dry, and well-ventilated place.[2][5]

Keep the container tightly closed when not in use.[2][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

Disposal:

Waste containing 4-Hydroxy-1-naphthaldehyde is classified as hazardous waste and must

be disposed of accordingly.[3]
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Collect surplus and non-recyclable material for disposal by a licensed waste disposal

company.[3]

Do not dispose of it down the drain or into the environment.[2][10]

All waste containers must be clearly labeled with "HAZARDOUS WASTE" and the chemical

name.[11]
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Preparation Handling Post-Handling Disposal Review SDS

Ensure engineering controls are functional
(fume hood, eyewash station)

Don appropriate PPE

Handle in a fume hood

Weigh and dispense carefully to avoid dust

Keep container closed when not in use

Clean work area and decontaminate equipment

Wash hands and exposed skin

Remove and dispose of contaminated PPE

Collect waste in a labeled hazardous waste container

Arrange for disposal by a licensed company

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Hydroxy-1-naphthaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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